Cas no 2680808-01-7 (benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate)

• Product Name: benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate
• CAS No: 2680808-01-7
• MF: C₁₃H₁₀ClFN₂O₂
• MW: 280.682105541229
• CID: 6038957
• PubChem ID: 165936836
• Update Time: 2025-06-09

benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate
• EN300-28285992
• 2680808-01-7

• Inchi： 1S/C13H10ClFN2O2/c14-12-11(10(15)6-7-16-12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： VAZQSMCJZOWDAQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.0414834g/mol
• Monoisotopic Mass: 280.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate

Benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate: A Comprehensive Overview

Benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate, also known by its CAS number 2680808-01-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a substituted pyridine ring. The presence of chlorine and fluorine substituents on the pyridine ring imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers, where its reactivity and stability play crucial roles. The compound's ability to undergo controlled polymerization under specific conditions has been documented in several peer-reviewed journals, underscoring its importance in material science.

In addition to its material science applications, this compound has shown promise in biological systems. Preclinical studies have demonstrated that benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate exhibits selective bioactivity against certain enzymes, making it a potential candidate for drug discovery. Its interaction with cellular pathways has been investigated using state-of-the-art techniques such as X-ray crystallography and molecular docking, providing insights into its mechanism of action.

The synthesis of benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is essential for its application in chiral recognition studies.

From an environmental perspective, the stability and biodegradability of benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate have been assessed under various conditions. Studies indicate that the compound exhibits moderate persistence in aqueous environments, which raises considerations for its safe handling and disposal. Regulatory agencies have recommended specific guidelines to minimize environmental impact during industrial use.

In conclusion, benzyl N-(2-chloro-4-fluoropyridin-3-yl)carbamate, with its CAS number 2680808-01-7, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent research findings, position it as a key molecule for future innovations in materials science, pharmacology, and environmental chemistry.